Cas no 587-90-6 (1,3-Bis(4-nitrophenyl)urea)

• Product Name: 1,3-Bis(4-nitrophenyl)urea
• CAS No: 587-90-6
• MF: C₁₃H₁₀N₄O₅
• MW: 302.242302417755
• MDL: MFCD00024602
• CID: 82594
• PubChem ID: 24864321
• Update Time: 2025-05-24

1,3-Bis(4-nitrophenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1,3-Bis(4-nitrophenyl)urea
• 4,4-Dinitrocarbanilide
• 4,4'-Dinitrocarbanilide
• 4',4''-Dinitrocarbanilide
• 4,4'-Dinitrodiphenylurea
• bis-N,N'-(4-nitrophenyl)urea
• N-(4-nitrophenyl)-N'-(4-nitrophenyl)urea
• N,N'-bis(4-nitrophenyl)thiourea
• N,N'-Bis(4-nitrophenyl)urea
• N,N'-bis-p-nitrophenylurea
• N,N'-Di(p-nitrophenyl)urea
• Urea,N,N'-bis(4-nitrophenyl)
• 1,3-Bis(4-nitrophenyl)urea, 97%
• NCGC00166218-01
• 4-4'-DINITROCARBANALIDE
• Carbanilide,4'-dinitro-
• NCGC00166218-02
• Tox21_112354_1
• AS-60396
• SR-01000944768
• EINECS 209-607-7
• 9IDD210E75
• Carbanilide, 4,4'-dinitro-
• N,N'-bis(4-nitrophenyl)-urea
• SCHEMBL1177730
• NSC 101086
• N,N'-Bis(p-nitrophenyl)urea
• NS00005451
• 4,4-DNC
• 587-90-6
• Tox21_112354
• UNII-9IDD210E75
• Urea,N'-bis(4-nitrophenyl)-
• Urea, N,N'-bis(4-nitrophenyl)-
• AKOS001586613
• Urea, 1,3-bis(p-nitrophenyl)-
• NSC-101086
• 4,4'-DINITROCARBANILIDE [MI]
• CS-0358024
• SR-01000944768-1
• AI3-28268
• DNC
• CAS-587-90-6
• DTXCID8023761
• Q27272597
• FT-0629422
• N,N'-Bis-(4-nitrophenyl)urea 100 microg/mL in Acetonitrile/DMSO
• CHEMBL1079395
• FT-0663356
• MFCD00024602
• N,N'-Bis-(4-nitrophenyl)urea
• Urea,3-bis(p-nitrophenyl)-
• 1,3-Di-(4-nitrophenyl)urea
• DTXSID0043761
• F88247
• NSC101086
• DB-053266

• MDL： MFCD00024602
• Inchi： 1S/C13H10N4O5/c18-13(14-9-1-5-11(6-2-9)16(19)20)15-10-3-7-12(8-4-10)17(21)22/h1-8H,(H2,14,15,18)
• InChI Key： JEZZOKXIXNSKQD-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC(=CC=1)[N+](=O)[O-])NC1C=CC(=CC=1)[N+](=O)[O-]
• BRN： 2225762

Computed Properties

• Exact Mass: 302.06500
• Monoisotopic Mass: 302.065119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.1
• Topological Polar Surface Area: 133

Experimental Properties

• Density: 1.3627 (rough estimate)
• Melting Point: >300 °C (lit.)
• Boiling Point: 443.29°C (rough estimate)
• Flash Point: 204.7 °C
• Refractive Index: 1.6120 (estimate)
• PSA: 132.77000
• LogP: 4.33940
• Merck: 14,3278

1,3-Bis(4-nitrophenyl)urea Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1,3-Bis(4-nitrophenyl)urea

1,3-Bis(4-Nitrophenyl)Urea: A Comprehensive Overview

1,3-Bis(4-nitrophenyl)urea, also known by its CAS registry number CAS No. 587-90-6, is a compound of significant interest in various scientific and industrial applications. This compound is a derivative of urea, with two nitrophenyl groups attached to the central carbonyl group. The structure of 1,3-bis(4-nitrophenyl)urea consists of a urea backbone (NH₂CONH₂) where each hydrogen atom on the amine groups is replaced by a 4-nitrophenyl group. This substitution pattern imparts unique chemical and physical properties to the compound.

The synthesis of 1,3-bis(4-nitrophenyl)urea typically involves the reaction of urea with 4-nitroaniline under specific conditions. The reaction can be carried out in a polar solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO), often in the presence of a base like sodium hydroxide or potassium hydroxide. The reaction conditions, including temperature and pH, play a critical role in determining the yield and purity of the final product. Recent studies have explored alternative synthetic routes, including microwave-assisted synthesis and catalytic methods, to improve efficiency and reduce environmental impact.

The physical properties of 1,3-bis(4-nitrophenyl)urea are influenced by its molecular structure. It is a crystalline solid with a melting point around 220°C. The compound is sparingly soluble in water but exhibits better solubility in organic solvents such as ethanol and acetone. Its UV-Vis spectrum shows absorption bands corresponding to the nitro groups, which are characteristic of aromatic nitro compounds. The presence of electron-withdrawing nitro groups enhances the electrophilic character of the aromatic rings, making the compound reactive towards nucleophilic substitution and addition reactions.

1,3-Bis(4-nitrophenyl)urea has found applications in diverse fields due to its unique chemical properties. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds with potential anticancer and anti-inflammatory activities. Recent research has focused on its role as a building block for constructing heterocyclic compounds with therapeutic potential. For instance, studies have demonstrated that derivatives of 1,3-bis(4-nitrophenyl)urea can inhibit certain enzymes involved in cancer progression, making them promising candidates for drug development.

In materials science, 1,3-bis(4-nitrophenyl)urea is utilized as a precursor for synthesizing advanced materials such as polyurethanes and thermosetting resins. Its ability to form hydrogen bonds with other molecules makes it an effective crosslinking agent in polymer chemistry. Additionally, the compound has been explored for its potential in nonlinear optics due to its chromophoric nature and ability to exhibit second harmonic generation (SHG). Recent advancements in nanotechnology have led to the incorporation of this compound into nanostructured materials for enhanced optical performance.

The environmental impact and safety profile of 1,3-bis(4-nitrophenyl)urea are areas of growing concern. While it is not classified as a hazardous substance under standard regulations, its production and handling require adherence to good laboratory practices to minimize exposure risks. Research into eco-friendly synthesis methods and waste management strategies is ongoing to ensure sustainable use of this compound.

In conclusion, 1,3-bis(4-nitrophenyl)urea, CAS No. 587-90-6, is a versatile compound with applications spanning pharmaceuticals, materials science, and beyond. Its unique chemical properties and reactivity make it an invaluable tool in modern chemistry research. As scientific advancements continue to unfold, the potential uses of this compound are expected to expand further, contributing significantly to various industries.